Cas no 573982-82-8 (4-ethynyl-1-(2-methylpropyl)-1H-pyrazole)

4-Ethynyl-1-(2-methylpropyl)-1H-pyrazole is a specialized pyrazole derivative featuring an ethynyl functional group at the 4-position and a 2-methylpropyl substituent at the 1-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its versatile reactivity, particularly in click chemistry applications via its terminal alkyne moiety. The 2-methylpropyl group enhances lipophilicity, potentially improving membrane permeability in biologically active molecules. Its well-defined structure makes it a valuable intermediate for constructing more complex heterocyclic systems or functionalized scaffolds. The compound's stability under standard conditions facilitates handling and storage, while its high purity ensures reproducibility in downstream synthetic processes.
4-ethynyl-1-(2-methylpropyl)-1H-pyrazole structure
573982-82-8 structure
Product Name:4-ethynyl-1-(2-methylpropyl)-1H-pyrazole
CAS No:573982-82-8
MF:C9H12N2
MW:148.204981803894
MDL:MFCD18809455
CID:1017569
PubChem ID:22042575
Update Time:2025-06-08

4-ethynyl-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 4-ethynyl-1-(2-methylpropyl)- (9CI)
    • 4-ethynyl-1-(2-methylpropyl)-1H-pyrazole
    • 4-ETHYNYL-1-(2-METHYLPROPYL)PYRAZOLE
    • F2147-6922
    • 4-Ethynyl-1-isobutyl-1H-pyrazole
    • 573982-82-8
    • SY272317
    • AKOS040813649
    • DTXSID501274180
    • EN300-1831595
    • DB-323010
    • SCHEMBL4612279
    • MFCD18809455
    • 1H-Pyrazole, 4-ethynyl-1-(2-methylpropyl)-
    • MDL: MFCD18809455
    • Inchi: 1S/C9H12N2/c1-4-9-5-10-11(7-9)6-8(2)3/h1,5,7-8H,6H2,2-3H3
    • InChI Key: OOGNLYBNSMQDQJ-UHFFFAOYSA-N
    • SMILES: N1(C=C(C#C)C=N1)CC(C)C

Computed Properties

  • Exact Mass: 148.100048391g/mol
  • Monoisotopic Mass: 148.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 17.8Ų

4-ethynyl-1-(2-methylpropyl)-1H-pyrazole Pricemore >>

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